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Compound of Interest

Compound Name: 2,3-Dichlorobutane

Cat. No.: B3429650 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Storage, and Disposal of 2,3-Dichlorobutane.

This guide provides critical safety protocols and logistical plans to ensure the safe handling of

2,3-Dichlorobutane in a laboratory setting. Adherence to these procedures is paramount for

minimizing risks and ensuring a safe research environment.

Understanding the Hazards
2,3-Dichlorobutane is a highly flammable and harmful chemical.[1] It is crucial to be fully

aware of its properties to handle it safely.

Table 1: Physical and Chemical Properties of 2,3-Dichlorobutane
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Property Value

Molecular Formula C₄H₈Cl₂

Molecular Weight 127.01 g/mol

Appearance Colorless liquid

Odor Chloroform-like

Boiling Point 117-119 °C

Flash Point 18 °C

Vapor Pressure 24.4 mmHg at 25°C[1]

Hazards

Highly flammable liquid and vapor, Harmful if

swallowed, May cause an allergic skin reaction.

[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense against exposure to 2,3-
Dichlorobutane.

Eye and Face Protection:
Minimum Requirement: ANSI Z87.1-compliant safety glasses.

Splash Hazard: Chemical splash goggles should be worn when there is a risk of splashing.

Large Quantities/High-Risk Operations: A face shield, in addition to safety goggles, is

required.

Skin Protection:
Gloves: Due to the nature of halogenated hydrocarbons, selecting the right gloves is critical.

While specific breakthrough times for 2,3-Dichlorobutane are not readily available, the

following table provides a general guide for glove material compatibility with halogenated

hydrocarbons. Double gloving is a recommended practice for enhanced protection.
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Protective Clothing: A flame-resistant lab coat is mandatory. For operations with a higher risk

of splashes or spills, a chemically resistant apron or coveralls should be worn over the lab

coat.

Table 2: Glove Material Compatibility with Halogenated Hydrocarbons

Glove Material General Resistance Rating Notes

Viton® Excellent
Recommended for prolonged

contact.

Butyl Rubber Good
Offers good resistance but

may be less dexterous.

Neoprene Fair to Good
Suitable for incidental splash

protection.

Nitrile Fair to Poor

Not recommended for

prolonged contact; suitable for

incidental contact only, with

immediate replacement upon

splash.[2]

Natural Rubber (Latex) Poor
Not recommended for use with

halogenated hydrocarbons.[2]

Respiratory Protection:
Standard Handling: All handling of 2,3-Dichlorobutane must be conducted inside a certified

chemical fume hood to minimize inhalation exposure.

Spills or System Failures: In the event of a large spill or failure of engineering controls,

appropriate respiratory protection, such as a full-face respirator with organic vapor

cartridges, may be necessary. Personnel must be properly trained and fit-tested for respirator

use.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2,3-Dichlorobutane is essential for safety.
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Experimental Workflow for Handling 2,3-Dichlorobutane
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Caption: Workflow for the safe handling of 2,3-Dichlorobutane from preparation to disposal.

Experimental Protocol for Handling 2,3-Dichlorobutane:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2,3-Dichlorobutane.

Don all required PPE as outlined in Section 2.

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Confirm that a spill kit containing appropriate absorbent materials for flammable solvents

is readily accessible.

Handling:

Conduct all transfers and manipulations of 2,3-Dichlorobutane inside a certified chemical

fume hood.

Use compatible and properly grounded equipment to prevent static discharge, which can

be an ignition source.

Keep containers of 2,3-Dichlorobutane tightly closed when not in use to minimize the

release of flammable vapors.

Avoid heating the substance near open flames or other ignition sources.

Post-Handling & Cleanup:

Decontaminate all glassware and surfaces that have come into contact with 2,3-
Dichlorobutane. A rinse with a suitable solvent (e.g., acetone), followed by washing with

soap and water, is generally effective. Collect the initial solvent rinse as hazardous waste.

Segregate all waste materials contaminated with 2,3-Dichlorobutane into a designated,

properly labeled hazardous waste container.
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Carefully remove and dispose of contaminated PPE in the designated hazardous waste

stream.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.

Spill Management Plan
In the event of a spill, a prompt and appropriate response is crucial to mitigate hazards.

Small Spills (less than 100 mL) inside a chemical fume
hood:

Alert Personnel: Inform others in the immediate area of the spill.

Containment: Use a spill kit absorbent for flammable liquids to contain the spill.

Absorption: Apply the absorbent material, working from the outside of the spill inwards.

Collection: Once the liquid is fully absorbed, use non-sparking tools to collect the material

into a compatible container.

Disposal: Seal and label the container as "Hazardous Waste: 2,3-Dichlorobutane spill

debris" and arrange for disposal.

Decontamination: Clean the spill area with a suitable solvent and then soap and water.

Large Spills (greater than 100 mL) or any spill outside a
chemical fume hood:

Evacuate: Immediately evacuate the laboratory and alert others to do the same.

Isolate: If it is safe to do so, close the laboratory doors to contain the vapors.

Notify: Contact your institution's Environmental Health and Safety (EHS) department and

emergency services.
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Do Not Re-enter: Do not attempt to clean up a large spill yourself. Wait for trained

emergency responders.

Disposal Plan
Proper disposal of 2,3-Dichlorobutane and associated waste is a regulatory requirement and

essential for environmental protection.

Waste Segregation and Collection:
Liquid Waste: Collect all waste 2,3-Dichlorobutane and solvent rinses used for

decontamination in a designated, leak-proof, and clearly labeled hazardous waste container.

The container should be labeled "Hazardous Waste: Chlorinated Solvents."

Solid Waste: Collect all contaminated solid waste, including gloves, absorbent materials, and

disposable labware, in a separate, clearly labeled hazardous waste container. The container

should be labeled "Hazardous Waste: 2,3-Dichlorobutane Contaminated Debris."

Container Management:
Keep waste containers securely closed except when adding waste.

Store waste containers in a designated satellite accumulation area that is well-ventilated and

away from ignition sources and incompatible materials.

Do not overfill waste containers.

Disposal Procedure:
Follow your institution's specific procedures for requesting a hazardous waste pickup.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Do not dispose of 2,3-Dichlorobutane or any related waste down the drain or in the regular

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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